Cas no 161110-00-5 (N4-Benzoyl-3'-deoxycytidine)

N4-Benzoyl-3'-deoxycytidine is a chemically modified nucleoside derivative in which the 4-amino group of cytidine is protected by a benzoyl moiety, and the 3'-hydroxyl group is replaced by hydrogen. This modification enhances stability against enzymatic degradation, making it valuable for oligonucleotide synthesis and nucleic acid research. The benzoyl group improves solubility in organic solvents, facilitating its use in solid-phase synthesis. Its structural features also allow selective deprotection, enabling precise control in synthetic applications. This compound is particularly useful in the preparation of modified oligonucleotides for therapeutic and diagnostic studies, offering improved handling and reactivity compared to unmodified nucleosides.

N4-Benzoyl-3'-deoxycytidine structure

Product Name:N4-Benzoyl-3'-deoxycytidine

CAS No:161110-00-5

MF:C₁₆H₁₇N₃O₅

MW:331.323283910751

CID:139051

PubChem ID:15509842

Update Time:2025-06-10

N4-Benzoyl-3'-deoxycytidine Chemical and Physical Properties

Names and Identifiers

- N-(1-((2R,3R,5S)-3-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
- Cytidine,N-benzoyl-3'-deoxy- (9CI)
- N-[1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
- N4-benzoyl-3'-deoxyribicytidine
- N-Benzoyl-3'-deoxycytidine
- N4-Benzoyl-3'-deoxy-D-cytidine
- N4-Benzoyl-3'-deoxycytidine
- N4-BENZOYL-3/'-DEOXYCYTIDINE
- AKOS015914547
- 161110-00-5
- Cytidine, N-benzoyl-3'-deoxy-
- N-[1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]benzamide
- DTXSID80573489
- N-{1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
- Cytidine, N-benzoyl-3'-deoxy- (9CI)
- DB-320851
- Inchi： 1S/C16H17N3O5/c20-9-11-8-12(21)15(24-11)19-7-6-13(18-16(19)23)17-14(22)10-4-2-1-3-5-10/h1-7,11-12,15,20-21H,8-9H2,(H,17,18,22,23)/t11-,12+,15+/m0/s1
- InChI Key： QUGKQHJTFHHVDD-YWPYICTPSA-N
- SMILES： O1[C@H](CO)C[C@H]([C@@H]1N1C(N=C(C=C1)NC(C1C=CC=CC=1)=O)=O)O

Computed Properties

Exact Mass: 331.11700
Monoisotopic Mass: 331.11682065g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 556
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 112Å²

Experimental Properties

Density: 1.503
PSA: 113.68000
LogP: 0.20930

N4-Benzoyl-3'-deoxycytidine Customs Data

HS CODE：29389090

N4-Benzoyl-3'-deoxycytidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B207943-1mg	N4-Benzoyl-3'-deoxycytidine	161110-00-5		1mg	$ 50.00	2022-04-02
TRC	B207943-2mg	N4-Benzoyl-3'-deoxycytidine	161110-00-5		2mg	$ 65.00	2022-04-02
TRC	B207943-10mg	N4-Benzoyl-3'-deoxycytidine	161110-00-5		10mg	$ 210.00	2022-04-02
SHENG KE LU SI SHENG WU JI SHU	sc-286473-5 mg	N4-Benzoyl-3'-deoxycytidine,	161110-00-5		5mg	￥1,203.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-286473A-10 mg	N4-Benzoyl-3'-deoxycytidine,	161110-00-5		10mg	￥2,106.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-286473-5mg	N4-Benzoyl-3'-deoxycytidine,	161110-00-5		5mg	￥1203.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-286473A-10mg	N4-Benzoyl-3'-deoxycytidine,	161110-00-5		10mg	￥2106.00	2023-09-05
Ambeed	A899659-1g	N-(1-((2R,3R,5S)-3-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide	161110-00-5	95+%	1g	$945.0	2024-04-23
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_471725-5mg	N	161110-00-5	98%	5mg	¥2009.00	2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	A01_471725-25mg	N	161110-00-5	98%	25mg	¥4481.00	2025-04-17